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Compound of Interest

Compound Name: DC-5239

Cat. No.: B15584281

Audience: Researchers, scientists, and drug development professionals.

Introduction

DC-S239 is a potent and selective inhibitor of the histone methyltransferase SET7.[1][2] SET7,
also known as SETD?7, is a lysine methyltransferase that plays a crucial role in regulating gene
expression and protein function by methylating both histone and non-histone proteins.[2]
Inhibition of SET7 by DC-S239 provides a valuable tool for studying the biological processes
modulated by this enzyme, including its role in signaling pathways such as the transforming
growth factor-3 (TGF-B) pathway implicated in diabetic nephropathy.[2] This document provides
a detailed protocol for the preparation of a DC-S239 stock solution in dimethyl sulfoxide
(DMSO) for use in in vitro and in vivo research applications.

Data Presentation

A summary of the key quantitative data for DC-S239 and the solvent DMSO is provided in the
tables below for easy reference.

Table 1: Properties of DC-S239
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Property Value Source
Ethyl 2-Amino-4-methyl-5-((3-

IUPAC Name nitrophenyl)carbamoyl)- [1]
thiophene-3-carboxylate

Molecular Formula C15H15N305S [1]

Molecular Weight 349.36 g/mol [1]

CAS Number 303141-21-1 [1]

Appearance Likely a solid powder [3]

) >98% (Verify with Certificate of

Purity _ [3]
Analysis)

Storage (Solid) -20°C, desiccated [3]

Table 2: Properties of Dimethyl Sulfoxide (DMSO)

Property Value Source

Molecular Formula (CH3)2S0 [4]

Molecular Weight 78.13 g/mol [4]

Density ~1.10 g/mL [4]

Molarity ~141 M

Boiling Point 189 °C [4]

N Miscible with water and a wide

Solubility _ [4][5]
range of organic solvents
Room temperature in a dry

Storage [4]

place

Experimental Protocols

Materials
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e DC-S239 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes (e.g., 1.5 mL)
o Calibrated analytical balance

e \Vortex mixer

e Sonicator (optional)

o Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol: Preparation of a 10 mM DC-S239 Stock
Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution of DC-S239. Adjust
the volumes and mass as needed for different concentrations or volumes.

1. Calculation of Mass:

To prepare a 10 mM stock solution, the required mass of DC-S239 needs to be calculated
using its molecular weight (349.36 g/mol ).

Formula: Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000
(mg/g)

Calculation: Mass (mg) = 0.010 mol/L * 0.001 L * 349.36 g/mol * 1000 mg/g = 3.49 mg

N

. Weighing the Compound:

Allow the vial containing DC-S239 to equilibrate to room temperature before opening to
prevent moisture condensation.[6]

Place a sterile microcentrifuge tube on a calibrated analytical balance and tare the balance.
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Carefully weigh out 3.49 mg of DC-S239 powder and transfer it into the tared microcentrifuge
tube. Record the actual mass weighed.

. Dissolution:

Using a calibrated pipette, add 1 mL of anhydrous DMSO to the microcentrifuge tube
containing the DC-S239 powder.

Tightly cap the tube and vortex the solution for 1-2 minutes to facilitate dissolution.[6]

Visually inspect the solution to ensure that all the solid has dissolved completely. If not,
continue vortexing or sonicate the tube for a brief period until the solution is clear.

. Aliguoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is recommended
to aliquot the stock solution into smaller, single-use volumes (e.g., 10 pL, 20 uL, or 100 pL)
in sterile microcentrifuge tubes.[6]

Clearly label each aliquot with the compound name (DC-S239), concentration (10 mM in
DMSO), date of preparation, and your initials.

For long-term storage, store the aliquots at -80°C and protect them from light.[6] A common
recommendation for compounds in DMSO is storage at -80°C for up to 6 months.[7]

Visualizations
Experimental Workflow
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Caption: Workflow for preparing DC-S239 stock solution.
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Caption: Inhibition of SET7-mediated histone methylation by DC-S239.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584281#preparing-dc-s239-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.gchemglobal.com/molecules/dmso/
https://www.benchchem.com/pdf/Preparing_Stock_Solutions_of_Research_Compounds_A_General_Protocol.pdf
https://dcchemicals.com/product_show-ML-239.html?datasheet=datasheet
https://www.benchchem.com/product/b15584281#preparing-dc-s239-stock-solution-in-dmso
https://www.benchchem.com/product/b15584281#preparing-dc-s239-stock-solution-in-dmso
https://www.benchchem.com/product/b15584281#preparing-dc-s239-stock-solution-in-dmso
https://www.benchchem.com/product/b15584281#preparing-dc-s239-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15584281?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

